Cas no 1643413-85-7 (rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine
• CAS No: 1643413-85-7
• MF: C₉H₉F₂N
• MW: 169.171269178391
• MDL: MFCD28145461
• CID: 4743351
• PubChem ID: 91654509
• Update Time: 2025-05-26

rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-(2,6-Difluorophenyl)cyclopropanamine
• rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine

• MDL： MFCD28145461
• Inchi： 1S/C9H9F2N/c10-6-2-1-3-7(11)9(6)5-4-8(5)12/h1-3,5,8H,4,12H2/t5-,8-/m1/s1
• InChI Key： FPGVHAXCODNNAI-SVGQVSJJSA-N
• SMILES： [C@H]1(C2=C(C=CC=C2F)F)[C@H](N)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine

Professional Introduction to rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine (CAS No. 1643413-85-7)

Rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1643413-85-7, has garnered attention due to its potential applications in drug development and molecular research. The intricate molecular architecture of this amine derivative, featuring a cyclopropane ring fused with a phenyl group substituted with fluorine atoms at the 2 and 6 positions, contributes to its distinct chemical behavior and reactivity.

The cyclopropane moiety in rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine introduces a high degree of strain into the molecule, which can influence its interactions with biological targets. This strain can be exploited to enhance binding affinity or modulate specific pharmacological effects. The presence of the difluorophenyl group further adds to the compound's complexity, offering opportunities for fine-tuning its electronic properties and metabolic stability. These features make it a valuable scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and dynamic properties of rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine. Studies using these methodologies have revealed insights into how the compound's conformational flexibility and electronic distribution impact its interactions with biological receptors. Such findings are crucial for rational drug design, allowing chemists to predict and optimize the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

In the realm of medicinal chemistry, rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine has been explored as a precursor for more complex molecules. Its cyclopropane ring can serve as a versatile handle for further functionalization, enabling the synthesis of derivatives with tailored properties. For instance, modifications at the amine group or the phenyl ring can alter the compound's solubility, bioavailability, or target specificity. This adaptability makes it an attractive building block for academic research and industrial applications.

The incorporation of fluorine atoms in the 2 and 6 positions of the phenyl ring is a strategic choice that enhances the compound's chemical stability and metabolic resistance. Fluorinated aromatic compounds are well-known for their ability to improve drug efficacy by influencing receptor binding and reducing degradation by enzymatic pathways. The unique electronic environment created by these fluorine substituents can also lead to novel interactions with biological targets, opening up avenues for discovering new therapeutic interventions.

Current research in this area is focused on leveraging rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine as a starting point for developing treatments against various diseases. For example, studies have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial for targeting cancers and inflammatory disorders. The strained cyclopropane core provides a scaffold that can be modified to achieve high selectivity for specific kinases, thereby minimizing side effects associated with broad-spectrum inhibitors.

The synthesis of rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine involves sophisticated organic reactions that highlight the expertise required in pharmaceutical chemistry. Key steps include cyclopropanation reactions followed by functional group transformations to introduce the difluorophenyl moiety. Advances in synthetic methodologies have made these processes more efficient and scalable, facilitating access to this compound for further research. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis play pivotal roles in achieving high yields and enantiomeric purity.

The pharmacological evaluation of rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine has revealed intriguing properties that warrant further exploration. Preclinical studies suggest that this compound exhibits modulatory effects on certain biological pathways without significant toxicity. These findings are particularly promising for developing treatments targeting neurological disorders or metabolic diseases where precise molecular interactions are critical. The ability to fine-tune its structure allows researchers to optimize its therapeutic potential while minimizing adverse effects.

As our understanding of molecular interactions continues to evolve, so does our approach to utilizing compounds like rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine in drug discovery. The integration of machine learning algorithms with traditional experimental methods has accelerated the process of identifying promising candidates from large chemical libraries. This synergy between computational power and wet-lab experimentation is transforming how new drugs are developed, making compounds like this one more accessible for therapeutic applications.

In conclusion, rac-(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine (CAS No. 1643413-85-7) represents a fascinating example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of features—such as the strained cyclopropane ring and fluorinated phenyl group—makes it a versatile tool for designing novel therapeutic agents. With ongoing research efforts focused on optimizing its pharmacological properties and exploring new synthetic routes, this compound is poised to make significant contributions to future medical breakthroughs.